4-(Cyclohexyloxy)-2-hydroxybenzamide

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 4-cyclohexyloxy-2-hydroxybenzamide
• InChI: InChI=1S/C13H17NO3/c14-13(16)11-7-6-10(8-12(11)15)17-9-4-2-1-3-5-9/h6-9,15H,1-5H2,(H2,14,16)
• InChI Key: BYOPZCVNUYGHBX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)C(=O)N)O

Description

4-(Cyclohexyloxy)-2-hydroxybenzamide is a benzamide derivative characterized by a cyclohexyloxy substituent at the 4-position and a hydroxyl group at the 2-position of the aromatic ring. This compound shares structural motifs with topical anesthetics like Cyclomethycaine (Surfacaine®), which contains a 4-cyclohexyloxybenzoate ester . However, the amide linkage in 4-(Cyclohexyloxy)-2-hydroxybenzamide distinguishes it from ester-based pharmaceuticals, likely altering metabolic stability and target interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Cyclohexyloxy)-2-hydroxybenzamide typically involves the following steps:

Formation of the Benzamide Core: The benzamide core can be synthesized through the reaction of 2-hydroxybenzoic acid with an appropriate amine under acidic conditions.

Introduction of the Cyclohexyloxy Group: The cyclohexyloxy group can be introduced via an etherification reaction. This involves reacting the benzamide core with cyclohexanol in the presence of a dehydrating agent such as sulfuric acid or a catalyst like p-toluenesulfonic acid.

Industrial Production Methods

Industrial production of 4-(Cyclohexyloxy)-2-hydroxybenzamide may involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and the use of continuous flow reactors, can enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

4-(Cyclohexyloxy)-2-hydroxybenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The benzamide group can be reduced to an amine using reducing agents such as lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of 4-(Cyclohexyloxy)-2-oxobenzamide.

Reduction: Formation of 4-(Cyclohexyloxy)-2-aminobenzamide.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

4-(Cyclohexyloxy)-2-hydroxybenzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(Cyclohexyloxy)-2-hydroxybenzamide involves its interaction with specific molecular targets. The hydroxyl and amide groups can form hydrogen bonds with biological macromolecules, influencing their activity. The cyclohexyloxy group may enhance the compound’s lipophilicity, facilitating its interaction with lipid membranes and proteins.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Melting Points : Chloro and nitro groups (e.g., compounds 13, 20) correlate with higher melting points (>200°C), likely due to increased molecular symmetry and intermolecular forces. The cyclohexyloxy group in the target compound may lower melting points compared to aromatic substituents due to reduced crystallinity .

Synthesis Yields : Steric hindrance from bulky groups (e.g., piperidinyl in compound 15, 10% yield) reduces yields compared to smaller substituents (e.g., 4-methylbenzyl in compound 16, 67% yield). The cyclohexyloxy group in the target compound may similarly hinder synthesis efficiency .

Biological Relevance : Cyclohexyl-containing compounds (e.g., Cyclomethycaine) exhibit topical anesthetic activity, suggesting the target compound may share membrane-disruptive properties. Thiazolidinedione derivatives (e.g., compound 202) demonstrate antidiabetic activity, highlighting the versatility of the benzamide scaffold .

Pharmacological and Functional Comparisons

• Cyclohexyl vs. For example, Cyclomethycaine’s ester-linked cyclohexyloxy group contributes to its prolonged anesthetic effect compared to simpler benzoates .
• Amide vs. Ester Linkages : Amides (e.g., compound 13) are more resistant to enzymatic hydrolysis than esters (e.g., Cyclomethycaine), which may extend the target compound’s half-life in vivo .
• Electron-Withdrawing Groups : Chloro and nitro substituents (e.g., compounds 13, 20) may enhance binding to electrophile-sensitive targets, such as kinases or receptors, compared to the electron-donating cyclohexyloxy group .